(9H-Fluoren-9-yl)(dimethyl)(2,4,7-trimethyl-1H-inden-1-yl)silane

• CAS No.: 261968-69-8
• Molecular Formula: C27H28Si
• Molecular Weight: 380.6 g/mol
• IUPAC Name: 9H-fluoren-9-yl-dimethyl-(2,4,7-trimethyl-1H-inden-1-yl)silane
• InChI: InChI=1S/C27H28Si/c1-17-14-15-18(2)25-24(17)16-19(3)26(25)28(4,5)27-22-12-8-6-10-20(22)21-11-7-9-13-23(21)27/h6-16,26-27H,1-5H3
• InChI Key: JRDSWTJYJMSFPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(C2=C(C=C1)C)[Si](C)(C)C3C4=CC=CC=C4C5=CC=CC=C35)C

Description

(9H-Fluoren-9-yl)(dimethyl)(2,4,7-trimethyl-1H-inden-1-yl)silane is a useful research compound. Its molecular formula is C27H28Si and its molecular weight is 380.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2.5 M n-BuLi solution in hexane (16.80 mL, 42.00 mmol, n-BuLi:fluorene=1.04:1) was added dropwise at 0° C. under stirring to a solution of 6.70 g of fluorene (40.31 mmol) in 100 ml of Et2O in a 500 mL 3-necked round flask. The resulting orange solution was allowed to warm up to room temperature and stirred for 1 h. A solution of chloro(2,4,7-trimethylindenyl)dimethylsilane (10.05 g, 40.06 mmol) in 20 mL of THF was cooled to 0° C. and slowly added to the lithium salt solution, also previously cooled to 0° C. At the end of the addition an orange-brown suspension was obtained. The latter was allowed to warm up to room temperature and stirred for 1.5 h. Then the reaction mixture was evaporated under reduced pressure to give a brown sticky solid, which was treated at r.t. with 150 mL of toluene and finally filtered to remove LiCl. The filtrate was dried in vacuo to give 16.48 g of a reddish oil, whose 1H NMR showed it to be the target compound contaminated by minor amounts of not identified by-products (crude yield quantitative). The product was used as such in the next step without further purification.